Cas no 112138-34-8 (1H,6H-3a,6a-Propanopentalene-1,6-dione,tetrahydro- (9CI))

• Product Name: 1H,6H-3a,6a-Propanopentalene-1,6-dione,tetrahydro- (9CI)
• CAS No: 112138-34-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 223802
• PubChem ID: 145482
• Update Time: 2025-04-19

1H,6H-3a,6a-Propanopentalene-1,6-dione,tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,6H-3a,6a-Propanopentalene-1,6-dione,tetrahydro- (9CI)
• [3.3.3]Propellane-2,8-dione
• DTXSID40149927
• (3.3.3)-Propellane-2,8-dione
• 112138-34-8

• Inchi： 1S/C11H14O2/c12-8-2-6-10-4-1-5-11(8,10)9(13)3-7-10/h1-7H2
• InChI Key： AJSCTGYMIJHROB-UHFFFAOYSA-N
• SMILES： O=C1CCC23CCC(C21CCC3)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.19
• Boiling Point: 344°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.544
• PSA: 34.14